4-Tert-butylcyclohexanone
4-Tert-butylcyclohexanone
p-Tert-butylcyclohexanone belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. p-Tert-butylcyclohexanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-tert-butylcyclohexanone is primarily located in the membrane (predicted from logP). p-Tert-butylcyclohexanone exists in all eukaryotes, ranging from yeast to humans.
Brand Name:
Vulcanchem
CAS No.:
98-53-3
VCID:
VC21183714
InChI:
InChI=1S/C10H18O/c1-10(2,3)8-4-6-9(11)7-5-8/h8H,4-7H2,1-3H3
SMILES:
CC(C)(C)C1CCC(=O)CC1
Molecular Formula:
C10H18O
Molecular Weight:
154.25 g/mol
4-Tert-butylcyclohexanone
CAS No.: 98-53-3
Cat. No.: VC21183714
Molecular Formula: C10H18O
Molecular Weight: 154.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | p-Tert-butylcyclohexanone belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. p-Tert-butylcyclohexanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-tert-butylcyclohexanone is primarily located in the membrane (predicted from logP). p-Tert-butylcyclohexanone exists in all eukaryotes, ranging from yeast to humans. |
|---|---|
| CAS No. | 98-53-3 |
| Molecular Formula | C10H18O |
| Molecular Weight | 154.25 g/mol |
| IUPAC Name | 4-tert-butylcyclohexan-1-one |
| Standard InChI | InChI=1S/C10H18O/c1-10(2,3)8-4-6-9(11)7-5-8/h8H,4-7H2,1-3H3 |
| Standard InChI Key | YKFKEYKJGVSEIX-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1CCC(=O)CC1 |
| Canonical SMILES | CC(C)(C)C1CCC(=O)CC1 |
| Melting Point | 48.5 °C |
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